Cas no 1806565-54-7 (2-(3-Bromopropyl)-6-mercaptomandelic acid)
2-(3-Bromopropyl)-6-mercaptomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Bromopropyl)-6-mercaptomandelic acid
-
- Inchi: 1S/C11H13BrO3S/c12-6-2-4-7-3-1-5-8(16)9(7)10(13)11(14)15/h1,3,5,10,13,16H,2,4,6H2,(H,14,15)
- InChI Key: HTBWOJJJURQFQL-UHFFFAOYSA-N
- SMILES: BrCCCC1C=CC=C(C=1C(C(=O)O)O)S
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 237
- XLogP3: 2.4
- Topological Polar Surface Area: 58.5
2-(3-Bromopropyl)-6-mercaptomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026536-250mg |
2-(3-Bromopropyl)-6-mercaptomandelic acid |
1806565-54-7 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015026536-500mg |
2-(3-Bromopropyl)-6-mercaptomandelic acid |
1806565-54-7 | 97% | 500mg |
815.00 USD | 2021-06-18 | |
| Alichem | A015026536-1g |
2-(3-Bromopropyl)-6-mercaptomandelic acid |
1806565-54-7 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
2-(3-Bromopropyl)-6-mercaptomandelic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 2-(3-Bromopropyl)-6-mercaptomandelic acid
Introduction to 2-(3-Bromopropyl)-6-mercaptomandelic Acid (CAS No. 1806565-54-7)
2-(3-Bromopropyl)-6-mercaptomandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806565-54-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural configuration with both a brominated alkyl chain and a thiol group attached to a mandelic acid backbone, presents intriguing possibilities for drug design and development. Its molecular structure not only makes it a valuable intermediate in synthetic chemistry but also opens up avenues for exploring novel therapeutic applications.
The chemical structure of 2-(3-Bromopropyl)-6-mercaptomandelic acid consists of a propyl group substituted at the third carbon position with a bromine atom, linked to a benzene ring that is further functionalized with a hydroxymethyl group and a thiol (-SH) moiety at the sixth position. This particular arrangement of functional groups imparts distinct chemical properties that make it particularly useful in organic synthesis, particularly in the construction of more complex molecules. The presence of both the bromine atom and the thiol group provides handles for further chemical modifications, enabling chemists to tailor the compound for specific applications.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate both bromine and thiol functionalities. These elements are known to participate in various biochemical interactions, making them attractive for designing molecules with targeted biological activity. The thiol group, in particular, is well-known for its ability to form disulfide bonds and engage in redox reactions, which are crucial in many biological processes. Additionally, the bromine atom can serve as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules.
One of the most compelling aspects of 2-(3-Bromopropyl)-6-mercaptomandelic acid is its potential as a building block in the synthesis of novel pharmaceutical agents. Researchers have been investigating its utility in creating small-molecule inhibitors targeting various disease pathways. For instance, studies have suggested that compounds derived from this molecule may exhibit inhibitory effects on enzymes involved in cancer progression or inflammatory responses. The ability to modify both the bromine and thiol groups allows for fine-tuning of the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.
Recent advancements in computational chemistry have further enhanced the understanding of how 2-(3-Bromopropyl)-6-mercaptomandelic acid can be utilized in drug discovery. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the molecular level. These simulations have provided valuable insights into optimizing its structure for improved binding affinity and selectivity. Such computational approaches are increasingly becoming integral to medicinal chemistry workflows, enabling researchers to accelerate the discovery process by identifying promising candidates before moving to experimental validation.
The synthesis of 2-(3-Bromopropyl)-6-mercaptomandelic acid itself represents another area of interest within synthetic organic chemistry. The development of efficient synthetic routes to this compound has been reported by several research groups. These methods often involve multi-step sequences that require careful control of reaction conditions to ensure high yields and purity. The availability of reliable synthetic protocols is crucial for facilitating further research and development efforts based on this molecule.
In addition to its pharmaceutical applications, 2-(3-Bromopropyl)-6-mercaptomandelic acid has shown promise in material science research. Its unique structural features make it a candidate for developing novel materials with specific properties, such as those required for sensors or catalysts. The thiol group, for example, can be used to create covalent bonds with other molecules or surfaces, enabling the formation of functional materials with tailored characteristics.
The safety profile of 2-(3-Bromopropyl)-6-mercaptomandelic acid is another important consideration in its application across various fields. While this compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas when handling it.
Looking ahead, the future prospects for 2-(3-Bromopropyl)-6-mercaptomandelic acid appear bright, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of biochemical pathways continues to expand, so too will the opportunities for leveraging this versatile compound in addressing complex challenges in medicine and beyond.
1806565-54-7 (2-(3-Bromopropyl)-6-mercaptomandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)